Cas no 106916-16-9 (N-Despropyl Ropinirole)

• Product Name: N-Despropyl Ropinirole
• CAS No: 106916-16-9
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• MDL: MFCD08703082
• CID: 213562
• PubChem ID: 10398490
• Update Time: 2025-05-26

N-Despropyl Ropinirole Chemical and Physical Properties

Names and Identifiers

• 4-(2-(Propylamino)ethyl)indolin-2-one
• N-DESPROPYL ROPINIROLE
• 2H-Indol-2-one,1,3-dihydro-4-[2-(propylamino)ethyl]-
• N-Despropyl Ropiniro
• N-Despropyl Ropinirole (See also D297375, HCl salt)
• N-Despropyl Ropinirole Discontinued see product # D297380
• N-Despropyl Ropinirole(See also D297375, HCl salt)
• 4-[2-(propylamino)ethyl]-1,3-dihydroindol-2-one
• 1,3-Dihydro-4-[2-(propylamino)ethyl]-2H-indol-2-one
• SKF 10455
• SKF 104557
• 4-[2-(Propylamino)ethyl]-1,3-dihydro-2H-indol-2-one
• N-Despropyl RopiniroleDiscontinued see product # D297380
• 2H-Indol-2-one, 1,3-dihydro-4-[2-(propylamino)ethyl]-
• SC1392
• 2H-Indol-2-one, 1,3-dihydro-4-(2-(propylamino)ethyl)
• MFCD08703082
• 4-[2-(Propylamino)ethyl]-2-indolinone
• SY262803
• CS-0440716
• N-DESPROPYLROPINIROLE
• SCHEMBL5482975
• CHEMBL3586727
• AKOS016005142
• 4-[2-(propylamino)ethyl]indolin-2-one
• SKF-104557
• FT-0666275
• MONOPROPYL ROPINIROLE [USP IMPURITY]
• SB65367
• Monopropyl ropinirole [USP]
• N-Despropyl-ropinirole
• UNII-K8562SXK3H
• AS-82183
• NS00116530
• ROPINIROLE HYDROCHLORIDE IMPURITY D [EP IMPURITY]
• CHEBI:172324
• HY-W329175
• Ropinirole hydrochloride impurity D [EP]
• DTXSID10439266
• K8562SXK3H
• Monopropyl ropinirole
• 106916-16-9
• J-001676
• A895726
• DA-49644
• 2H-Indol-2-one, 1,3-dihydro-4-[2-(propylamino)ethyl]-; 1,3-Dihydro-4-[2-(propylamino)ethyl]-2H-indol-2-one; 4-[2-(Propylamino)ethyl]-1,3-dihydro-2H-indol-2-one; SKF 104557; 4-[2-(Propylamino)ethyl]-1,3-dihydro-2H-indol-2-one
• N-Despropyl Ropinirole

• MDL： MFCD08703082
• Inchi： 1S/C13H18N2O/c1-2-7-14-8-6-10-4-3-5-12-11(10)9-13(16)15-12/h3-5,14H,2,6-9H2,1H3,(H,15,16)
• InChI Key： VKDWFHAQOZYATG-UHFFFAOYSA-N
• SMILES： O=C1CC2=C(C=CC=C2CCNCCC)N1

Computed Properties

• Exact Mass: 218.14200
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Color/Form: Yellowish brown solid
• Density: 1.08
• Melting Point: 260-265°C
• Boiling Point: 387.68 °C at 760 mmHg
• Flash Point: 154.182 °C
• PSA: 41.13000
• LogP: 2.25220

N-Despropyl Ropinirole Security Information

• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on N-Despropyl Ropinirole

Professional Introduction to N-Despropyl Ropinirole (CAS No. 106916-16-9)

N-Despropyl Ropinirole (CAS No. 106916-16-9) is a pharmacologically significant derivative of ropinirole, a well-known non-ergoline dopamine agonist primarily used in the treatment of idiopathic Parkinson's disease and restless legs syndrome. This compound has garnered considerable attention in the field of pharmaceutical chemistry due to its unique pharmacokinetic properties and potential therapeutic applications. The structural modification of ropinirole to form N-Despropyl Ropinirole involves the removal of the propyl group, which significantly alters its metabolic profile and receptor binding affinity.

The chemical structure of N-Despropyl Ropinirole (CAS No. 106916-16-9) consists of a benzene ring substituted with an indole moiety, linked to a piperidine ring. This configuration is crucial for its interaction with dopaminergic receptors in the brain. Unlike its parent compound, N-Despropyl Ropinirole exhibits a higher affinity for D3 and D2 dopamine receptors, which contributes to its distinct pharmacological effects. This characteristic makes it a promising candidate for further investigation in the management of neurological disorders characterized by dopamine dysregulation.

In recent years, research on N-Despropyl Ropinirole (CAS No. 106916-16-9) has focused on its potential role in modulating dopaminergic pathways. Studies have demonstrated that this compound can enhance dopaminergic neurotransmission without the excessive side effects often associated with ergoline derivatives. For instance, preclinical trials have shown that N-Despropyl Ropinirole exhibits significant improvements in motor symptoms in animal models of Parkinson's disease, comparable to those observed with ropinirole but with a potentially more favorable side effect profile.

The pharmacokinetic properties of N-Despropyl Ropinirole (CAS No. 106916-16-9) are another area of interest. Unlike ropinirole, which undergoes extensive metabolism by the cytochrome P450 system, N-Despropyl Ropinirole exhibits a more predictable pharmacokinetic profile. This characteristic is particularly advantageous in clinical settings where drug interactions and variability in metabolism can pose significant challenges. The reduced metabolic clearance suggests that N-Despropyl Ropinirole may have a longer half-life, allowing for less frequent dosing and potentially improved patient compliance.

Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of how N-Despropyl Ropinirole (CAS No. 106916-16-9) interacts with dopaminergic receptors. These studies have revealed that the compound binds to D3 and D2 receptors with high affinity, but with different kinetics compared to ropinirole. This differential binding profile suggests that N-Despropyl Ropinirole may offer a more targeted approach to dopamine modulation, potentially reducing side effects such as nausea and hallucinations that are commonly observed with other dopaminergic agents.

The therapeutic potential of N-Despropyl Ropinirole (CAS No. 106916-16-9) extends beyond the treatment of Parkinson's disease and restless legs syndrome. Emerging research indicates that this compound may have applications in the management of other neurological disorders, including schizophrenia and attention deficit hyperactivity disorder (ADHD). These conditions are often associated with dopamine dysregulation, and N-Despropyl Ropinirole's ability to modulate dopaminergic pathways could provide a novel therapeutic strategy.

In clinical settings, the development of formulations that optimize the delivery and efficacy of N-Despropyl Ropinirole (CAS No. 106916-16-9) is an ongoing area of investigation. Researchers are exploring various delivery systems, including controlled-release formulations and transdermal patches, to enhance bioavailability and reduce gastrointestinal side effects. These efforts aim to improve patient outcomes by ensuring consistent levels of the drug in the bloodstream while minimizing adverse reactions.

The safety profile of N-Despropyl Ropinirole (CAS No. 106916-16-9) is another critical aspect that has been extensively studied. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses, with minimal organ-specific adverse effects. Additionally, clinical trials have reported that patients treated with N-Despropyl Ropinirole tolerate the drug well, with side effects being generally mild and transient.

The future direction of research on N-N-despropyl ropinirole (CAS No.e6669166669166691666916669166) lies in further elucidating its mechanisms of action and exploring new therapeutic indications.